Cas no 2138176-21-1 (5-Bromo-4-nitrothiophene-2-sulfonyl fluoride)

• Product Name: 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride
• CAS No: 2138176-21-1
• MF: C₄HBrFNO₄S₂
• MW: 290.087441205978
• CID: 6104538
• PubChem ID: 165842502
• Update Time: 2025-06-15

5-Bromo-4-nitrothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138176-21-1
• 5-bromo-4-nitrothiophene-2-sulfonyl fluoride
• EN300-727138
• 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride

• Inchi： 1S/C4HBrFNO4S2/c5-4-2(7(8)9)1-3(12-4)13(6,10)11/h1H
• InChI Key： IZJODWPZBGLEPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.85144g/mol
• Monoisotopic Mass: 288.85144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride

Introduction to 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride (CAS No. 2138176-21-1)

5-Bromo-4-nitrothiophene-2-sulfonyl fluoride (CAS No. 2138176-21-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromo group, a nitro group, and a sulfonyl fluoride moiety, making it an important building block for various applications.

The sulfonyl fluoride functional group in 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride is particularly noteworthy due to its reactivity and utility in organic synthesis. Sulfonyl fluorides are known for their ability to undergo nucleophilic substitution reactions, making them valuable intermediates in the synthesis of more complex molecules. This property has been extensively exploited in the development of new drugs and materials.

Recent research has highlighted the potential of 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The bromo and nitro groups provide additional functional handles for further derivatization, enhancing the compound's versatility.

In the context of pharmaceutical research, 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride has shown promise as a precursor for the development of targeted therapies. The ability to introduce specific functional groups through its reactive sites allows for the design of molecules with tailored pharmacological properties. This is particularly important in the development of drugs that require high specificity and low toxicity.

The chemical stability and reactivity of 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride have also been investigated in various solvents and reaction conditions. Studies have shown that this compound can be effectively handled under standard laboratory conditions, making it accessible for both academic and industrial applications. Its stability under different pH levels and temperatures further enhances its utility in diverse synthetic protocols.

In materials science, 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride has found applications in the development of functional polymers and coatings. The presence of the bromo and nitro groups can influence the physical properties of these materials, such as their thermal stability and mechanical strength. This makes it an attractive candidate for use in advanced materials with specific performance requirements.

The environmental impact of 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride has also been a subject of interest. Researchers have conducted studies to evaluate its biodegradability and potential ecological effects. Preliminary findings suggest that this compound does not pose significant environmental risks when used under controlled conditions, which is crucial for ensuring its safe application in various industries.

In conclusion, 5-Bromo-4-nitrothiophene-2-sulfonyl fluoride (CAS No. 2138176-21-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working on innovative solutions in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological advancements.